Cas no 58138-38-8 (1,2-Benzenedicarboxylic acid, 4-chloro-, dimethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-chloro-, dimethyl ester
• CAS No: 58138-38-8
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 343008
• PubChem ID: 607564
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic acid, 4-chloro-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-chloro-, dimethyl ester
• 1,2-BENZENEDICARBOXYLIC ACID,4-CHLORO-,1,2-DIMETHYL ESTER
• dimethyl 4-chlorobenzene-1,2-dicarboxylate
• SCHEMBL6100118
• CS-0331717
• 58138-38-8
• MFCD11617185
• DTXSID30345850
• dimethyl 4-chloro-benzenedicarboxylate
• 4-chlorophthalic acid dimethyl ester
• Dimethyl 4-chlorophthalate
• AKOS017561927
• Dimethyl4-chlorophthalate
• 1,2-DIMETHYL 4-CHLOROPHTHALATE

• MDL： MFCD11617185
• Inchi： 1S/C10H9ClO4/c1-14-9(12)7-4-3-6(11)5-8(7)10(13)15-2/h3-5H,1-2H3
• InChI Key： XPBFMFXGZOLOKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 228.01897
• Monoisotopic Mass: 228.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6